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Compound of Interest

Compound Name:
2-[(2-Bromophenyl)methoxy]acetic

acid

Cat. No.: B13229234

Get Quote

Executive Summary
This guide provides a technical comparison between 2-bromophenylacetic acid (2-BPAA) and

2-bromobenzyloxyacetic acid (2-BBOAA).[1] While both are brominated aromatic carboxylic

acids used as building blocks in medicinal chemistry, they differ fundamentally in their linker

topology.[1]

2-BPAA features a direct methylene bridge (

), offering a rigid, hydrophobic scaffold ideal for fused-ring synthesis (e.g., tetralones).[1]

2-BBOAA incorporates an ether spacer (

), introducing rotational flexibility and a hydrogen bond acceptor, making it a preferred motif
for improving solubility or targeting specific polar pockets in enzyme inhibitors (e.g., CRTH2
antagonists).[1]
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The core difference lies in the "linker" connecting the 2-bromophenyl ring to the carboxylic acid.

[1] This structural variation significantly impacts acidity (pKa), lipophilicity (LogP), and synthetic

utility.[1]

Quantitative Data Summary
Feature

2-Bromophenylacetic Acid
(2-BPAA)

2-Bromobenzyloxyacetic
Acid (2-BBOAA)

CAS Number 18698-97-0
N/A (Isomer specific) / 30379-

55-6 (Unsub.)[1]

Molecular Formula

Molecular Weight 215.04 g/mol 245.07 g/mol

Linker Type
Hydrophobic Methylene (

)

Polar Ether (

)

Acidity (pKa) ~4.30 (Weaker Acid) ~3.50 (Stronger Acid)

Lipophilicity (LogP) ~2.1 (More Lipophilic) ~1.8 (More Hydrophilic)

H-Bond Acceptors 1 (Carboxyl) 2 (Carboxyl + Ether Oxygen)

Physical State Solid (Mp: 104-106 °C)
Solid (Mp: ~80-85 °C,

estimated)

Chemical Logic & Causality[1]
Acidity (pKa): 2-BBOAA is significantly more acidic (lower pKa) than 2-BPAA.[1] The ether

oxygen in 2-BBOAA exerts a strong electron-withdrawing inductive effect (

), stabilizing the carboxylate anion.[1] In contrast, the methylene group in 2-BPAA is electron-
releasing, destabilizing the anion and reducing acidity.[1]

Solubility: The ether oxygen in 2-BBOAA acts as a hydrogen bond acceptor, increasing water

solubility compared to the all-carbon skeleton of 2-BPAA.[1]

Synthetic Pathways[1][2]
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Pathway A: 2-Bromophenylacetic Acid (Hydrolysis
Route)
The standard industrial route involves the hydrolysis of 2-bromobenzyl cyanide.[1] This method

is preferred for its atom economy and scalability.[1]

2-Bromobenzyl Bromide 2-Bromobenzyl Cyanide

NaCN, EtOH/H2O
Reflux, 4h 2-Bromophenylacetic Acid

H2SO4/H2O (Hydrolysis)
Reflux, 6h

Click to download full resolution via product page

Figure 1: Synthesis of 2-BPAA via nitrile hydrolysis.

Detailed Protocol (2-BPAA)
Cyanation: Dissolve 2-bromobenzyl bromide (1.0 eq) in ethanol. Add aqueous NaCN (1.2 eq)

dropwise.[1] Reflux for 4 hours.

Workup: Concentrate solvent, extract with DCM, and wash with brine to isolate 2-

bromobenzyl cyanide.[1]

Hydrolysis: Suspend the nitrile in 50%

. Reflux for 6 hours. The mixture will solidify upon cooling.[1]

Purification: Recrystallize from water/ethanol to yield white needles (Mp 104-106°C).

Pathway B: 2-Bromobenzyloxyacetic Acid (Williamson
Ether Synthesis)
This synthesis requires creating a C-O bond.[1] The reaction is sensitive to moisture and

requires a strong base to deprotonate the alcohol.[1]

2-Bromobenzyl Alcohol Alkoxide Intermediate

NaH (2.2 eq)
THF, 0°C 2-Bromobenzyloxyacetic Acid

+ Chloroacetic Acid
Reflux, 12h
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Figure 2: Synthesis of 2-BBOAA via Williamson Ether Synthesis.

Detailed Protocol (2-BBOAA)
Deprotonation: To a suspension of NaH (2.2 eq, 60% in oil) in dry THF at 0°C, add 2-

bromobenzyl alcohol (1.0 eq) dropwise. Caution:

gas evolution.

Alkylation: Once evolution ceases, add chloroacetic acid (1.0 eq) dissolved in THF. (Note:

The extra equivalent of NaH neutralizes the carboxylic acid of the reagent).[1]

Reflux: Heat to reflux for 12 hours.

Workup: Quench with water. Wash with diethyl ether (removes unreacted alcohol).[1] Acidify

the aqueous layer to pH 2 with HCl.[1] Extract the product into Ethyl Acetate.[1]

Purification: Recrystallize from hexanes/EtOAc.

Applications & Strategic Selection
When to use 2-Bromophenylacetic Acid (2-BPAA)[1]

Target: Fused Polycyclic Systems.

Mechanism: The methylene group is activated for Friedel-Crafts cyclizations.[1]

Example: Synthesis of 8-methoxy-2-tetralone. The acid chloride of 2-BPAA undergoes

intramolecular cyclization to form the tetralone core, a precursor for various CNS-active

drugs.[1]

Asenapine Synthesis: Used as a key building block for the tetracyclic core of the

antipsychotic Asenapine.[1]

When to use 2-Bromobenzyloxyacetic Acid (2-BBOAA)
[1]
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Target: Enzyme Inhibitors / Receptor Antagonists.[1]

Mechanism: The ether oxygen mimics peptide bonds or provides a polar interaction point

within a hydrophobic pocket.[1]

Example:CRTH2 Antagonists. Benzyloxyacetic acid derivatives are classic scaffolds for

treating allergic inflammation.[1] The ether linker provides the necessary flexibility for the

carboxylate to engage arginine residues in the receptor active site.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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